N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide
• InChI: InChI=1S/C14H25N3OS/c1-11(2)14(5,9-15)16-12(18)8-17-6-7-19-10-13(17,3)4/h11H,6-8,10H2,1-5H3,(H,16,18)
• InChI Key: AMPVREKXYDLTRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CN1CCSCC1(C)C
• Molecular Formula: C14H25N3OS
• Molecular Weight: 283.44 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide, also known as DMTCP, is a chemical compound that has gained significant attention in the scientific community due to its potential as a cryoprotectant. Cryoprotectants are substances that protect biological tissues from damage caused by freezing by reducing the formation of ice crystals. DMTCP has been shown to be effective in protecting biological tissues during cryopreservation, making it a promising compound for use in various scientific applications.

Mechanism of Action

The exact mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide is not fully understood, but it is believed to work by reducing the formation of ice crystals during freezing. This helps to prevent damage to biological tissues by reducing the amount of ice crystal formation and subsequent damage caused by the expansion of ice crystals.
Biochemical and Physiological Effects:
N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide has been shown to have minimal toxicity and does not appear to have any significant effects on biochemical or physiological processes. Studies have shown that the compound is well-tolerated by biological tissues and does not cause any significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide is its ability to effectively protect biological tissues from damage caused by freezing. This makes it a promising compound for use in various scientific applications, including cryopreservation of cells, tissues, and organs. Additionally, N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide has been shown to be stable and easy to work with, making it a convenient compound for use in laboratory experiments.
However, there are also some limitations to the use of N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide. The compound can be difficult and expensive to synthesize, and its effectiveness as a cryoprotectant may vary depending on the specific application and conditions used. Additionally, further research is needed to fully understand the mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide and its potential effects on biological tissues.

Future Directions

There are several potential future directions for research on N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide. One area of interest is the development of improved synthesis methods for the compound, which could make it more accessible and cost-effective for use in various scientific applications. Additionally, further research is needed to fully understand the mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide and its potential effects on biological tissues. This could help to optimize the use of the compound as a cryoprotectant and drug delivery system. Finally, there is also potential for the development of new compounds based on the structure of N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide, which could have improved cryoprotective and drug delivery properties.

Synthesis Methods

N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide can be synthesized through a multi-step process involving the reaction of several chemical compounds. The synthesis process involves the use of various reagents and solvents, and requires careful control of reaction conditions to ensure the desired product is obtained. The exact synthesis method for N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide may vary depending on the specific application and desired purity of the compound.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide has been extensively studied for its potential use in cryopreservation of biological tissues, including cells, tissues, and organs. The compound has been shown to effectively protect biological tissues from damage caused by freezing, making it a promising cryoprotectant for use in a range of scientific applications. Additionally, N-(1-cyano-1,2-dimethylpropyl)-2-(3,3-dimethylthiomorpholin-4-yl)acetamide has been studied for its potential use in drug delivery systems, due to its ability to form stable complexes with various drugs.